2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H14FN5O3S2/c21-14-4-6-15(7-5-14)25-17(13-2-1-3-16(10-13)26(28)29)11-23-20(25)31-12-18(27)24-19-22-8-9-30-19/h1-11H,12H2,(H,22,24,27)
• InChI Key: AAOBGZFFXWZANI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C20H14FN5O3S2
• Molecular Weight: 455.5 g/mol

Description

2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14FN5O3S2 and its molecular weight is 455.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modeling

A series of compounds, including N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide, were synthesized through heterocyclization processes. These compounds underwent structural and spectral analysis using DFT calculations, which showed good agreement with experimental 1H NMR data. The HOMO–LUMO energies provided insights into chemical reactivity descriptors. These imidazothiadiazoles showed significant cytotoxic activities against cancer cell lines, with derivatives displaying potent effects against breast cancer, highlighting their potential in cancer research (Sraa Abu-Melha, 2021).

Pharmacological Potential

The pharmacological relevance of similar compounds was further underscored by studies on their structure-activity relationships, particularly as dual inhibitors of PI3Kα and mTOR, vital targets in cancer therapy. Efforts to improve metabolic stability led to the creation of variants showing comparable in vitro potency and in vivo efficacy, with minimal metabolic deacetylation, emphasizing their therapeutic potential and the importance of structural modifications in enhancing drug profiles (Markian M Stec et al., 2011).

Antitumor Activities

Research on benzothiazole derivatives, including the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives incorporating different heterocyclic rings, revealed promising antitumor activities. These compounds were evaluated against a wide range of human tumor cell lines, with some showing significant anticancer activity. This highlights the versatility of such molecules in designing new anticancer agents (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antimicrobial and Anti-Inflammatory Properties

Studies also explored the synthesis of derivatives with antimicrobial and anti-inflammatory activities. For instance, acetamido pyrrolyl azoles demonstrated significant action against bacterial and fungal strains, alongside potential anti-inflammatory effects. This underlines the broad pharmacological applications of these compounds, extending beyond oncology into infectious and inflammatory diseases (D. Sowmya et al., 2017).